Cas no 3364-04-3 (Nsc259656)

• Product name: Nsc259656
• CAS No: 3364-04-3
• MF: C₈₄H₅₈O
• MW: 1083.36000
• CID: 918216
• PubChem ID: 16129657

Nsc259656 Chemical and Physical Properties

Names and Identifiers

• Nsc259656
• Bis-< 4-(2.3.4.5.6-pentaphenyl)-phenyl> -aether; Di-(2'.3'.5'.6'-tetraphenyl-terphenylyl-(4))-aether;
• 3364-04-3
• 1-[4-[4-(2,3,4,5,6-pentakis-phenylphenyl)phenoxy]phenyl]-2,3,4,5,6-pentakis-phenylbenzene
• DTXSID60583147
• NSC-259656

• Inchi： InChI=1S/C84H58O/c1-11-31-59(32-12-1)73-75(61-35-15-3-16-36-61)79(65-43-23-7-24-44-65)83(80(66-45-25-8-26-46-66)76(73)62-37-17-4-18-38-62)69-51-55-71(56-52-69)85-72-57-53-70(54-58-72)84-81(67-47-27-9-28-48-67)77(63-39-19-5-20-40-63)74(60-33-13-2-14-34-60)78(64-41-21-6-22-42-64)82(84)68-49-29-10-30-50-68/h1-58H
• InChI Key： ZNPNXFJUJVMKLY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=C(C(=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)OC6=CC=C(C=C6)C7=C(C(=C(C(=C7C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 1082.45000
• Monoisotopic Mass: 1082.448766469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 85
• Rotatable Bond Count: 14
• Complexity: 1640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 23

Experimental Properties

• PSA: 9.23000
• LogP: 23.48290